Cas no 180593-41-3 (tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate
• CAS No: 180593-41-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD12779309
• CID: 1371498
• PubChem ID: 54592515
• Update Time: 2025-10-16

tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-hydroxyphenyl)methyl-, 1,1-dimethylethyl ester
• tert-Butyl (4-hydroxyphenyl)(methyl)carbamate
• (4-Hydroxy-phenyl)-methyl-carbamic acid tert-butyl ester
• SB34440
• SCHEMBL3364970
• OLCINQXFUANAPJ-UHFFFAOYSA-N
• MFCD12779309
• tert-Butyl(4-hydroxyphenyl)(methyl)carbamate
• (4-Hydroxy-phenyl)-methyl-carbamic acid tert-butyl ester, AldrichCPR
• Carbamic acid, N-(4-hydroxyphenyl)-N-methyl-, 1,1-dimethylethyl ester
• AKOS010255155
• (4-Hydroxy-phenyl)-methyl-carbamic acid t-butyl ester
• Z730521520
• G22622
• EN300-51830
• tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate
• 180593-41-3
• DB-257761
• CS-0216583

• MDL： MFCD12779309
• Inchi： 1S/C12H17NO3/c1-12(2,3)16-11(15)13(4)9-5-7-10(14)8-6-9/h5-8,14H,1-4H3
• InChI Key： OLCINQXFUANAPJ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 58.56

Additional information on tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate

tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate (CAS No. 180593-41-3): A Comprehensive Overview

tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate (CAS No. 180593-41-3) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound, also known as Boc-N-(4-hydroxyphenyl)-N-methylcarbamate, is characterized by its unique chemical structure and properties, making it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate consists of a tert-butyl group, a hydroxyphenyl group, and a methylcarbamate moiety. The tert-butyl group provides steric protection, while the hydroxyphenyl group imparts hydrophilic properties and potential binding interactions with biological targets. The methylcarbamate functionality adds reactivity and functional versatility to the molecule.

Recent studies have highlighted the potential of tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The tert-butyl protecting group facilitates the controlled deprotection and subsequent functionalization steps, ensuring high yields and purity in the final products.

In addition to its role in pharmaceuticals, tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate has been explored for its applications in materials science. A study published in Advanced Materials demonstrated that this compound can be used to modify polymer surfaces, enhancing their biocompatibility and reducing protein adsorption. This property makes it particularly useful in the development of medical devices and implants that require long-term stability and biocompatibility.

The synthesis of tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate typically involves several well-established chemical reactions. One common approach is to react 4-hydroxyaniline with methyl chloroformate, followed by tert-butylation using tert-butanol or tert-butyloxycarbonyl (Boc) reagents. This multi-step process ensures high purity and yield, making it suitable for large-scale production.

The physical properties of tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate include a white crystalline solid with a melting point ranging from 120 to 125°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and process in various chemical reactions.

In terms of safety, tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Storage should be in a cool, dry place away from incompatible materials.

The market demand for tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate is growing due to its wide range of applications in pharmaceuticals and materials science. Key players in the industry are investing heavily in research and development to discover new uses for this compound. For example, companies like Merck & Co., Pfizer Inc., and BASF SE are actively exploring its potential in drug discovery and material innovation.

Future research directions for tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate include optimizing its synthesis methods to improve efficiency and reduce costs. Additionally, there is a growing interest in developing novel derivatives with enhanced biological activity or improved material properties. Collaborative efforts between academia and industry are expected to drive these advancements forward.

In conclusion, tert-butyl N-(4-hydroxyphenyl)-N-methylcarbamate (CAS No. 180593-41-3) is a multifunctional compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an essential building block for the development of new drugs, materials, and technologies. As research continues to uncover new applications, this compound is poised to play an increasingly important role in advancing human health and technological innovation.